Cas no 7633-68-3 (isotalatizidine)

isotalatizidine structure
isotalatizidine structure
Product Name:isotalatizidine
CAS No:7633-68-3
MF:C23H37NO5
MW:407.5
CID:982583
PubChem ID:3084020
Update Time:2024-03-01

isotalatizidine Chemical and Physical Properties

Names and Identifiers

    • isotalatizidine
    • CID 139292041
    • 1-Isotalatisidine
    • 20-Ethyl-16β-methoxy-4-(methoxymethyl)aconitane-1α,8,14α-triol
    • Isotalatisidine
    • iso-Talatisidine
    • Aconitane-1,8,14-triol, 20-ethyl-16-methoxy-4-(methoxymethyl)-, (1α,14α,16β)-
    • DTXSID90997692
    • (1S,5S,6S,8S,13R,16S)-11-Ethyl-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
    • 7633-68-3
    • 20-Ethyl-16-methoxy-4-(methoxymethyl)aconitane-1,8,14-triol
    • (1S,2R,3R,4S,5S,6S,8S,9S,10R,13S,16S,17R)-11-Ethyl-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
    • Inchi: 1S/C23H37NO5/c1-4-24-10-21(11-28-2)6-5-17(25)23-13-7-12-15(29-3)9-22(27,18(13)19(12)26)14(20(23)24)8-16(21)23/h12-20,25-27H,4-11H2,1-3H3/t12-,13?,14+,15+,16?,17+,18?,19?,20?,21+,22+,23-/m1/s1
    • InChI Key: RBSZCNOWHDHRFZ-ZBEOZCTOSA-N
    • SMILES: O[C@]12C[C@@H]([C@@H]3C(C1C(C3)[C@@]13[C@H](CC[C@@]4(COC)CN(CC)C1[C@@H]2CC34)O)O)OC

Computed Properties

  • Exact Mass: 407.26717328g/mol
  • Monoisotopic Mass: 407.26717328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.4
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Melting Point: 140-2°C
  • Boiling Point: 560.6±50.0 °C(Predicted)
  • pka: 13.70±0.70(Predicted)
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